2,6-Dimethylmorpholine-4-carboxamide

• CAS No.: 139994-85-7
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.2 g/mol
• IUPAC Name: 2,6-dimethylmorpholine-4-carboxamide
• InChI: InChI=1S/C7H14N2O2/c1-5-3-9(7(8)10)4-6(2)11-5/h5-6H,3-4H2,1-2H3,(H2,8,10)
• InChI Key: QWCPQZIITWPWQE-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C(=O)N
• Synonyms: 4-Morpholinecarboxamide,2,6-dimethyl-(9CI)

Description

2,6-Dimethylmorpholine-4-carboxamide, also known as this compound, is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,6-dimethylmorpholine (mixture of cis- and trans-isomers, 1.7 g, 15 mmol) in isopropanol (30 mL) at rt was added trimethylsilylisocyanate (2.8 mL, 21 mmol) and the resulting solution stirred overnight before the volatiles were removed in vacuo to give a mixture of cis- and trans-2,6-dimethyl-morpholine-4-carboxylic acid amide (2.7 g, quant.) as a solid; m/z (ES+) 158 [M+H]+.